Cas no 820211-66-3 (1,2-Cyclododecanedione, 3-methoxy-, 1-oxime, (1Z)-)

• Product name: 1,2-Cyclododecanedione, 3-methoxy-, 1-oxime, (1Z)-
• CAS No: 820211-66-3
• MF: C₁₃H₂₃NO₃
• MW: 241.32662
• CID: 701472
• PubChem ID: 71420522

1,2-Cyclododecanedione, 3-methoxy-, 1-oxime, (1Z)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclododecanedione, 3-methoxy-, 1-oxime, (1Z)-
• 2-hydroxyimino-12-methoxycyclododecan-1-one
• 2-(Hydroxyimino)-12-methoxycyclododecan-1-one
• 820211-66-3
• DTXSID70839708

• Inchi： InChI=1S/C13H23NO3/c1-17-12-10-8-6-4-2-3-5-7-9-11(14-16)13(12)15/h12,16H,2-10H2,1H3
• InChI Key： DMGCOGRSIPSAAU-UHFFFAOYSA-N
• SMILES： COC1CCCCCCCCCC(=NO)C1=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 58.9Ų

Additional information on 1,2-Cyclododecanedione, 3-methoxy-, 1-oxime, (1Z)-

测试